Cas no 4726-85-6 (beta-Alanine amide)

beta-Alanine amide structure
Product Name:beta-Alanine amide
CAS No:4726-85-6
Molecular Formula:C3H8N2O
Molecular Weight:88.1084
MDL:MFCD00038161
CID:331423
PubChem ID:192802
beta-Alanine amide Properties
Names and Identifiers
-
- 3-Aminopropanamide
- beta-alanine amide
- C3H8N2O
- Propanamide, 3-amino-
- 3-amino-propanamide
- 3-AMINO-PROPIONAMIDE
- 3-amino-propylamide
- A-alaninamide
- beta-alaninamide
- beta-alaninamide(SALTDATA: HCl)
- Propanamide,3-amino
- 3-Aminopropionamide
- H-betaAla-NH2
- beta-Ala-NH2
- RSDOASZYYCOXIB-UHFFFAOYSA-N
- SY101590
- BB 0259489
- C19779
- AMY6958
- N-(2-METHYL-6-BENZOOXAZOLYL)-N-1,5-NAPHTHYRIDIN-4-YLUREA
- CHEBI:55360
- CHEMBL1229081
- Q27124258
- 4726-85-6
- AB01001889-01
- DTXSID10197076
- A853041
- AC6190
- SB37274
- AS-56998
- AKOS000147978
- MFCD00038161
- DTXCID20119567
-
- MDL: MFCD00038161
- InChIKey: RSDOASZYYCOXIB-UHFFFAOYSA-N
- Inchi: 1S/C3H8N2O/c4-2-1-3(5)6/h1-2,4H2,(H2,5,6)
- SMILES: O=C(C([H])([H])C([H])([H])N([H])[H])N([H])[H]
Computed Properties
- Exact Mass: 88.06370
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 88.063662883g/mol
- Heavy Atom Count: 6
- Complexity: 52.8
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.9
- Topological Polar Surface Area: 69.1
Experimental Properties
- LogP: 0.22110
- PSA: 69.11000
beta-Alanine amide Security Information
beta-Alanine amide Customs Data
- HS CODE:2924199090
- Customs Data:
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
beta-Alanine amide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P003JEM-5g |
3-Aminopropanamide |
4726-85-6 | ≥95% | 5g |
$1389.00 | ||
A2B Chem LLC | AB64318-1g |
3-Aminopropanamide |
4726-85-6 | 95% | 1g |
$423.00 | 2024-04-20 | |
Aaron | AR003JMY-1g |
3-Aminopropanamide |
4726-85-6 | 95% | 1g |
$368.00 | ||
abcr | AB357468-1 g |
beta-Alanine amide, 95%; . |
4726-85-6 | 95% | 1g |
€642.40 | ||
Chemenu | CM184023-5g |
3-Amino-propionamide |
4726-85-6 | 95% | 5g |
$503 | 2024-07-16 | |
Enamine | EN300-42830-0.05g |
3-aminopropanamide |
4726-85-6 | 95% | 0.05g |
$239.0 | ||
eNovation Chemicals LLC | D696563-1g |
3-Aminopropanamide |
4726-85-6 | 95% | 1g |
$325 | 2022-07-28 | |
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 20R0847-25g |
3-Amino-propionamide |
4726-85-6 | 97% | 25g |
508.83CNY | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1536266-1g |
3-Aminopropanamide |
4726-85-6 | 98% | 1g |
¥8428.00 |
beta-Alanine amide Related Literature
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Mengyang Shen,Hao Li,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2022 9 5976
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Mengyang Shen,Hao Li,Xinying Zhang,Xuesen Fan Org. Chem. Front. 2022 9 5976
-
James R. Woods,Huaping Mo,Andrew A. Bieberich,Tanja Alavanja,David A. Colby Med. Chem. Commun. 2013 4 27
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Ryan Thompson,Dominic Stephenson,Hannah E. Sykes,John D. Perry,Stephen P. Stanforth,John R. Dean RSC Adv. 2020 10 10634
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5. Novel base-induced isomerization of unsaturated alcohols to aldehydesH. M. R. Hoffmann,Andreas K?ver,Detlef Pauluth J. Chem. Soc. Chem. Commun. 1985 812
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4726-85-6)beta-Alanine amide

Purity:99%
Quantity:1g
Price($):338.0